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Compound of Interest

Compound Name: Dihydropyrocurzerenone

Cat. No.: B3029231

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for
dihydropyrocurzerenone, a furanosesquiterpene isolated from the resin of Commiphora
sphaerocarpa, intended for research use only.[1][2]

Given the limited availability of specific public data on the disposal of
dihydropyrocurzerenone, a conservative approach based on general principles of laboratory
chemical waste management is essential. The following procedures are designed to ensure the
safe handling and disposal of this compound, minimizing risks to personnel and the
environment.

Chemical and Physical Properties

A summary of the known properties of dihydropyrocurzerenone is presented below. The lack
of comprehensive data underscores the need for cautious handling and disposal.
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Property Value Reference
Chemical Formula C15H1802 [1]
Molecular Weight 230.30 g/mol [1]
Appearance Not specified

Solubility Not specified

CAS Number 59462-26-9 [1][2]
Chemical Class Furanosesquiterpene [1112]

Commiphora sphaerocarpa
Source ] [11[2]
resin

Disposal Protocol

The following step-by-step protocol should be followed for the disposal of
dihydropyrocurzerenone and its empty containers. This procedure is based on general best
practices for the disposal of research-grade chemicals where specific institutional or regulatory
guidelines are not available.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling dihydropyrocurzerenone.

2. Waste Segregation and Collection:

¢ Solid Waste: Collect any solid dihydropyrocurzerenone waste in a dedicated, clearly
labeled hazardous waste container. The container should be compatible with the chemical
and sealable.

» Liquid Waste: If dihydropyrocurzerenone is in a solution, it should be collected in a
designated hazardous liquid waste container. Do not mix with incompatible waste streams.

» Contaminated Materials: Any materials contaminated with dihydropyrocurzerenone, such
as pipette tips, gloves, and weighing paper, should be disposed of as solid hazardous waste.
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3. Container Management:

o Empty Containers: "Empty" containers that held dihydropyrocurzerenone should be triple-
rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste.

 After rinsing, deface or remove the original label to prevent misuse. The rinsed container can
then be disposed of according to institutional guidelines for non-hazardous lab glass or
plastic.

4. Disposal Pathway:

 All collected hazardous waste containing dihydropyrocurzerenone must be disposed of
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

e Do not dispose of dihydropyrocurzerenone down the drain or in the regular trash.[3][4][5]
This practice is crucial to prevent environmental contamination.[6]

5. Documentation:

e Maintain accurate records of the amount of dihydropyrocurzerenone disposed of, in
accordance with your institution's policies and any applicable regulations.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
dihydropyrocurzerenone.
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Caption: Disposal workflow for dihydropyrocurzerenone.
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Disclaimer: This information is provided as a general guide and should not supersede any
local, state, or federal regulations, or your institution's specific safety and disposal protocols.
Always consult your institution's Environmental Health and Safety (EHS) office for definitive
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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